Glaciapyrrole A
Overview
Description
Glaciapyrrole A is a natural product found in Streptomyces with data available.
Scientific Research Applications
Discovery and Photoisomerization
Glaciapyrrole A, along with new pyrrolosesquiterpenoids Glaciapyrroles D and E, was identified in a study from a Streptomyces sp. strain isolated from deep-sea sediment. This research demonstrated the photoisomerization of these compounds under UV irradiation, leading to the formation of photoglaciapyrroles. Notably, encapsulated in poly(lactic-co-glycolic acid) nanoparticles, glaciapyrrole E and photoglaciapyrrole E showed significant inhibitory activity against the influenza A virus, marking the first report of antiviral effects from the glaciapyrrole family (Ko et al., 2022).
Structural Elucidation
The total synthesis and structural analysis of glaciapyrrol A, a closely related compound to glaciapyrrole A, were achieved in another study. This research clarified the compound's relative configuration and established its absolute configuration, contributing to a deeper understanding of its structural properties (Riclea & Dickschat, 2011).
Initial Discovery
An early study on Streptomyces sp. isolated from Alaskan marine sediment reported the discovery of glaciapyrroles A, B, and C. This foundational research contributed to the initial understanding of glaciapyrroles, laying the groundwork for further exploration of these compounds (Macherla et al., 2005).
Bioorganic Chemistry Perspective
Glaciapyrrole A's synthesis was highlighted in a broader discussion on the bioorganic chemistry of microbial terpenoids. This research underscored the diverse applications and biochemical pathways of terpenes, including glaciapyrrole A, and the analytical methods used in their study (Citron & Dickschat, 2014).
properties
Product Name |
Glaciapyrrole A |
|---|---|
Molecular Formula |
C19H27NO4 |
Molecular Weight |
333.4 g/mol |
IUPAC Name |
(2Z,4E)-6-hydroxy-6-[(2R,5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-3-methyl-1-(1H-pyrrol-2-yl)hexa-2,4-dien-1-one |
InChI |
InChI=1S/C19H27NO4/c1-13(12-15(21)14-6-5-11-20-14)7-8-16(22)19(4)10-9-17(24-19)18(2,3)23/h5-8,11-12,16-17,20,22-23H,9-10H2,1-4H3/b8-7+,13-12-/t16?,17-,19-/m1/s1 |
InChI Key |
RAOJTUXTTFNKEN-XOUYOFRRSA-N |
Isomeric SMILES |
C/C(=C/C(=O)C1=CC=CN1)/C=C/C([C@]2(CC[C@@H](O2)C(C)(C)O)C)O |
Canonical SMILES |
CC(=CC(=O)C1=CC=CN1)C=CC(C2(CCC(O2)C(C)(C)O)C)O |
synonyms |
glaciapyrrol A glaciapyrrole A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(7S,9R,10R)-7,10-bis[[(2S,4S,5S,6S)-4-(dimethylamino)-5-[(2S,5S,6S)-5-[(2S,5S,6S)-5-hydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy]-9-ethyl-4,6,9,11-tetrahydroxy-8,10-dihydro-7H-tetracene-5,12-dione](/img/structure/B1248869.png)
![2,5-Bis[2-[(3E)-4,8-dimethylnona-3,7-dienyl]-3,5-dihydroxy-2-methyl-7-oxo-4,9-dihydro-3H-pyrano[2,3-e]isoindol-8-yl]pentanoic acid](/img/structure/B1248875.png)
![[(2S,3R,4S,5S,6R)-3-fluoro-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-2-phenyl-N-sulfooxyethanimidothioate](/img/structure/B1248877.png)
